Cas no 575-65-5 (1-(2-fluoro-5-methylphenyl)propan-1-one)

• Product Name: 1-(2-fluoro-5-methylphenyl)propan-1-one
• CAS No: 575-65-5
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• MDL: MFCD17222554
• CID: 4045565
• PubChem ID: 13360190
• Update Time: 2025-04-23

1-(2-fluoro-5-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-fluoro-5-methylphenyl)-
• 1-(2-FLUORO-5-METHYLPHENYL)PROPAN-1-ONE
• 2'-Fluoro-5'-methylpropiophenone
• N14035
• AKOS002392950
• SCHEMBL8236466
• A1-58898
• 575-65-5
• 1-(2-fluoro-5-methylphenyl)propan-1-one

• MDL： MFCD17222554
• Inchi： 1S/C10H11FO/c1-3-10(12)8-6-7(2)4-5-9(8)11/h4-6H,3H2,1-2H3
• InChI Key： RCYNDBKUSYUMGV-UHFFFAOYSA-N
• SMILES： C(C1=CC(C)=CC=C1F)(=O)CC

Computed Properties

• Exact Mass: 166.079393132g/mol
• Monoisotopic Mass: 166.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(2-fluoro-5-methylphenyl)propan-1-one

Chemical Profile of 1-Propanone, 1-(2-fluoro-5-methylphenyl) and CAS No. 575-65-5

1-Propanone, 1-(2-fluoro-5-methylphenyl), identified by the chemical compound code CAS No. 575-65-5, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of novel active pharmaceutical ingredients (APIs) and specialty chemicals. The structural motif, featuring a fluoro-substituted benzene ring connected to a propanone moiety, imparts unique electronic and steric properties that make it valuable for various synthetic applications.

The fluorine atom at the 2-position of the phenyl ring enhances the lipophilicity and metabolic stability of derivatives, a critical factor in drug design. This feature has been leveraged in recent studies to improve the pharmacokinetic profiles of small-molecule drugs. For instance, fluorinated aromatic ketones have been explored as scaffolds for kinase inhibitors, where the fluoro group can modulate binding affinity and selectivity. The presence of a methyl group at the 5-position further fine-tunes the electronic distribution, influencing reactivity and interactions with biological targets.

In the realm of medicinal chemistry, 1-Propanone, 1-(2-fluoro-5-methylphenyl) has been utilized as a building block for constructing more complex molecules. Its reactivity allows for further functionalization via nucleophilic addition or condensation reactions, enabling the synthesis of heterocyclic compounds with potential therapeutic applications. Recent advancements in flow chemistry have demonstrated efficient protocols for producing derivatives of this compound under controlled conditions, enhancing scalability and reducing solvent waste.

One notable area of research involves the use of this compound in the development of antiviral agents. The combination of a ketone group and a fluorinated aromatic ring provides a framework that can interact with viral proteases or polymerases. Studies have shown that such structural features can lead to potent inhibitors with improved resistance profiles against emerging viral strains. The CAS No. 575-65-5 registry ensures precise identification and traceability in laboratory settings, facilitating reproducibility across different research groups.

The agrochemical industry has also recognized the potential of 1-(2-fluoro-5-methylphenyl) propanone as a precursor for novel pesticides. Its structural properties contribute to enhanced bioavailability and target specificity, making it an attractive candidate for next-generation crop protection agents. Researchers are exploring its derivatives as herbicides and fungicides, where the fluoro group plays a pivotal role in improving efficacy against resistant strains.

From a synthetic chemistry perspective, this compound exemplifies the importance of structural diversity in drug discovery. The interplay between electronic effects and steric hindrance imposed by substituents like fluorine and methyl groups can significantly influence molecular behavior. Computational modeling studies have been instrumental in predicting how modifications to this core structure will affect biological activity, guiding experimental design with greater precision.

Industrial applications of CAS No. 575-65-5 extend beyond pharmaceuticals and agrochemicals to materials science. Fluorinated aromatic ketones are being investigated as monomers or crosslinking agents in high-performance polymers, where their thermal stability and chemical resistance offer advantages over conventional materials. Such developments underscore the broad utility of this class of compounds in addressing multifaceted challenges across different sectors.

Future research directions may explore greener synthetic routes to produce this compound sustainably. Catalytic methods using transition metals or biocatalysts could reduce reliance on harsh reagents while maintaining high yields. Additionally, bioconjugation techniques might be employed to link this scaffold with biomolecules for targeted drug delivery systems—a promising avenue for personalized medicine.

In summary,1-Propanone, 1-(2-fluoro-5-methylphenyl) stands as a significant chemical entity with far-reaching implications in science and industry. Its unique structural features enable diverse applications ranging from life-saving therapeutics to advanced materials. As research progresses,CAS No. 575-65-5 will continue to serve as an essential reference point for scientists worldwide seeking innovative solutions through molecular engineering.